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For Immediate Release:

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the utilization of the FALL-39 (also known as 1L-39) ELISA kit.
This document outlines the quantitative specifications of the assay, a detailed experimental
protocol, and the diverse applications of FALL-39 as a biomarker and therapeutic target in
various research and drug development contexts.

Quantitative Data Summary

The FALL-39 ELISA kit is a sandwich enzyme-linked immunosorbent assay designed for the
guantitative measurement of FALL-39 in various biological samples. The key performance
characteristics are summarized in the table below.
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Parameter Specification
Assay Type Sandwich ELISA

Serum, plasma, tissue homogenates, cell
Sample Types

lysates, cell culture supernates
Sensitivity Typically in the low pg/mL range

Detection Range

Varies by manufacturer, commonly in the range
of 15.6-1000 pg/mL

Intra-assay Precision

Coefficient of Variation (CV) < 10%

Inter-assay Precision

Coefficient of Variation (CV) < 12%

Experimental Protocols

This section details the necessary steps for sample preparation and the FALL-39 ELISA assay

procedure. Adherence to this protocol is crucial for obtaining accurate and reproducible results.

Sample Preparation

Proper sample collection and preparation are essential for accurate measurements.

e Serum: Collect whole blood and allow it to clot for 30 minutes at room temperature.

Centrifuge at 3,000 rpm for 15 minutes. Collect the serum supernatant.

e Plasma: Collect whole blood into tubes containing an anticoagulant (e.g., EDTA or heparin).

Centrifuge at 3,000 rpm for 15 minutes. Collect the plasma supernatant.

e Cell Culture Supernatant: Centrifuge cell cultures at 3,000 rpm for 15 minutes to remove any

cells or debris. Collect the supernatant.

» Tissue Homogenates: Rinse tissues with ice-cold PBS to remove excess blood. Homogenize

the tissue in a suitable buffer and centrifuge to remove debris. Collect the supernatant.

Samples should be stored at -20°C or -80°C if not used immediately. Avoid repeated freeze-

thaw cycles.
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ELISA Assay Procedure

Reagent Preparation: Bring all reagents and samples to room temperature before use.
Reconstitute or dilute standards and wash buffers as instructed in the kit manual.

Standard and Sample Addition: Add 100 pL of standards, samples, and blank controls to the
appropriate wells of the pre-coated microplate. It is recommended to run all standards and
samples in duplicate.

Incubation: Cover the plate with a plate sealer and incubate for 90 minutes at 37°C.

Washing: Aspirate the liquid from each well and wash three times with 300 pL of wash buffer
per well. After the final wash, invert the plate and blot it against clean paper towels to remove
any remaining wash buffer.

Detection Antibody Addition: Add 100 pL of biotin-conjugated detection antibody to each well.
Cover the plate and incubate for 60 minutes at 37°C.

Washing: Repeat the washing step as described in step 4.

Streptavidin-HRP Addition: Add 100 uL of Streptavidin-HRP conjugate to each well. Cover
the plate and incubate for 40 minutes at 37°C.

Washing: Repeat the washing step as described in step 4.

Substrate Addition: Add 90 pL of TMB substrate to each well. Cover the plate and incubate
for 15-30 minutes at 37°C in the dark.

Stop Reaction: Add 50 pL of stop solution to each well. The color in the wells should change
from blue to yellow.

Read Plate: Read the absorbance of each well at 450 nm within 10 minutes of adding the
stop solution.

Data Analysis: Calculate the concentration of FALL-39 in the samples by plotting a standard
curve of the known concentrations of the standards versus their absorbance values.
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Caption: Experimental workflow for the FALL-39 ELISA kit.
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Applications in Research and Drug Development

FALL-39, a heterodimeric cytokine composed of the IL-23p19 and Ebi3 subunits, is a member
of the IL-12 family.[1] It has emerged as a key player in inflammatory and autoimmune
diseases, making it a valuable biomarker and a potential therapeutic target.

Biomarker in Inflammatory and Autoimmune Diseases

Elevated levels of FALL-39 have been detected in various autoimmune and inflammatory
conditions, suggesting its role as a disease activity biomarker. The FALL-39 ELISA kit can be
used to quantify the levels of this cytokine in patient samples to:

» Aid in Diagnosis and Prognosis: Studies have shown a correlation between FALL-39 levels
and the presence and severity of diseases such as rheumatoid arthritis, systemic lupus
erythematosus (SLE), and autoimmune thyroid disease.[2][3]

o Monitor Disease Activity: Serial measurements of FALL-39 may help in tracking the
progression of the disease and the patient's response to treatment.

o Patient Stratification: Identifying patients with elevated FALL-39 levels could help in
stratifying them for specific therapeutic interventions.

Therapeutic Target in Drug Development

The pro-inflammatory functions of FALL-39 make it an attractive target for the development of
new therapies for autoimmune diseases. The FALL-39 ELISA kit can be instrumental in the
preclinical and clinical development of such drugs by:

» Screening for Therapeutic Candidates: The kit can be used to assess the ability of potential
drug candidates to modulate FALL-39 production in in vitro and in vivo models.

» Evaluating Drug Efficacy: In clinical trials, the ELISA kit can be used to measure the effect of
a therapeutic intervention on the circulating levels of FALL-39, providing a
pharmacodynamic biomarker of drug activity.

o Understanding Mechanism of Action: By measuring FALL-39 levels in conjunction with other
biomarkers, researchers can gain insights into the mechanism of action of novel
therapeutics.
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FALL-39 Signaling Pathway

FALL-39 exerts its biological effects by binding to a heterodimeric receptor complex composed
of the IL-23 receptor (IL-23R) and glycoprotein 130 (gp130).[1] This binding initiates an

intracellular signaling cascade that is primarily mediated by the Janus kinase (JAK) and Signal
Transducer and Activator of Transcription (STAT) pathway. The activation of this pathway leads

to the transcription of various pro-inflammatory genes.
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Caption: The FALL-39 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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